Cas no 2680767-54-6 (3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2680767-54-6
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5649582
• PubChem ID: 165910855
• Update Time: 2025-07-15

3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2680767-54-6
• EN300-28276386

• Inchi： 1S/C11H15N3O3/c1-7(15)14-5-3-4-9(14)8-6-10(11(16)17)13(2)12-8/h6,9H,3-5H2,1-2H3,(H,16,17)
• InChI Key： IULUCGYYZABAMZ-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC1C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2680767-54-6)

3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680767-54-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including an acetyl-substituted pyrrolidine moiety and a methylpyrazole core, which contribute to its unique chemical properties and biological interactions.

The acetylpyrrolidin-2-yl substituent in the molecular structure is particularly noteworthy, as it introduces a polar amide-like character to the molecule. This feature can enhance solubility in polar solvents and may facilitate interactions with biological targets such as enzymes and receptors. The presence of the methyl group on the pyrazole ring further modulates the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability. These structural elements make 3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid a promising candidate for further investigation in drug discovery pipelines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater precision. Studies indicate that the pyrazole scaffold is frequently found in bioactive molecules, exhibiting activities ranging from anti-inflammatory to anticancer effects. The specific arrangement of substituents in 3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid may confer unique pharmacological properties, making it an intriguing subject for structure-activity relationship (SAR) studies.

In the context of modern drug development, there is a growing emphasis on identifying molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for small-molecule inhibition. The acetylpyrrolidine moiety suggests potential interactions with proteins that recognize amide functionalities, while the methylpyrazole ring could engage with aromatic pockets in target enzymes or receptors. Such interactions are critical for designing drugs that exhibit high selectivity and efficacy.

Current research in medicinal chemistry highlights the importance of hybrid molecules that combine multiple pharmacophoric elements. 3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid exemplifies this trend, as it integrates features from both pyrrolidine and pyrazole derivatives. This hybrid approach has led to the discovery of several novel compounds with enhanced biological activity. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of kinases and other enzyme targets involved in cancer pathways.

The synthesis of 3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and multicomponent condensations, have been employed to construct its core framework efficiently. These synthetic strategies not only improve yield but also allow for facile modifications at different positions within the molecule, enabling rapid exploration of its SAR profile.

From a pharmacokinetic perspective, the presence of both polar and lipophilic regions in 3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid suggests potential for oral bioavailability if optimized appropriately. Computational tools such as molecular dynamics simulations can predict how this compound might distribute within biological systems, providing insights into its absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

The field of medicinal biology continues to evolve with new techniques for high-throughput screening (HTS) and fragment-based drug design (FBDD). These approaches have accelerated the identification of lead compounds like 3-(1-acetylpyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid, which can then be refined through iterative optimization cycles. Collaborative efforts between chemists and biologists are essential for translating these discoveries into viable therapeutic agents.

In conclusion,3-(1-acetylpyrrolidin-2-ylyl)-methyl-lH-pyr az ole -5 -carbox ylic ac id (CAS No .2680767 -54 -6) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological activities . Its unique combination of functional groups positions it as a valuable scaffold for developing novel treatments across various therapeutic areas . Continued research into this compound will likely yield further insights into its pharmacological mechanisms and applications .